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A Comparative Analysis of Magnetocaloric
Refrigerants: Benchmarking HoCo₃B₂
In the quest for more efficient and environmentally friendly cooling technologies, solid-state

magnetic refrigeration based on the magnetocaloric effect (MCE) presents a promising

alternative to conventional gas-compression systems. The performance of a magnetic

refrigerator is critically dependent on the refrigerant material. This guide provides a

comparative benchmark of the magnetocaloric performance of the recently investigated

compound HoCo₃B₂ against other notable refrigerant materials. The data presented is intended

for researchers, scientists, and materials development professionals working in the field of

magnetic refrigeration.

Data Presentation: A Comparative Overview
The magnetocaloric performance of a material is primarily quantified by two key parameters:

the isothermal magnetic entropy change (ΔS_M) and the refrigerant capacity (RC). ΔS_M

represents the change in the magnetic entropy of the material upon the application of an

external magnetic field, while RC is a measure of the amount of heat that can be transferred in

one refrigeration cycle. The following table summarizes these parameters for HoCo₃B₂ and

other prominent magnetocaloric materials.
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Material
Ordering
Temp.
(T_ord) (K)

Magnetic
Field
Change
(ΔH) (T)

Max.
Magnetic
Entropy
Change (-
ΔS_M) (J
kg⁻¹ K⁻¹)

Refrigerant
Capacity
(RC) (J
kg⁻¹)

Reference(s
)

HoCo₃B₂ 11.8 0 - 2 7.8 99 [1][2][3]

0 - 5 12.7 289 [1][2][3]

0 - 7 14.4 432 [1][2][3]

Gd₅Si₂Ge₂ 276 0 - 2 18.5 ~165 [4][5][6][7]

0 - 5 ~28 ~380 [4][5][6][7]

La(Fe₀.₈₈Si₀.₁

₂)₁₃
195 0 - 2 21.2 280 [8][9][10][11]

0 - 5 29.4 520 [8][9][10][11]

MnFeP₀.₄₅As

₀.₅₅
300 0 - 2 18 ~250 [12][13][14]

0 - 5 30 ~400 [12][13][14]

DyCo₂ 139 0 - 5 11.4 - [15][16][17]

HoCo₂ 84 0 - 0.5 - - [18][19]

ErCo₂ 32 0 - 5 >20 - [19][20][21]

Note: The values for RC for some materials are not explicitly stated in all references and can

vary based on the calculation method.

Experimental Protocols
The determination of the magnetocaloric properties of a material involves a series of precise

magnetic measurements. The most common and widely accepted indirect method for

determining the isothermal magnetic entropy change (ΔS_M) and the refrigerant capacity (RC)

is detailed below.
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I. Sample Preparation and Characterization
Synthesis: The polycrystalline sample of the material is synthesized using appropriate

techniques, such as arc-melting of high-purity constituent elements in an inert atmosphere

(e.g., argon).

Homogenization: To ensure a single-phase and homogenous sample, the synthesized ingot

is typically wrapped in a refractory metal foil (e.g., tantalum), sealed in an evacuated quartz

tube, and annealed at a high temperature for an extended period.

Structural Analysis: The crystal structure and phase purity of the annealed sample are

confirmed using X-ray diffraction (XRD) at room temperature.

II. Magnetic Measurements
Magnetic measurements are performed using a vibrating sample magnetometer (VSM) or a

superconducting quantum interference device (SQUID) magnetometer.

Temperature-Dependent Magnetization (M-T):

Zero-field-cooled (ZFC) and field-cooled (FC) magnetization curves are measured in a low

magnetic field (e.g., 0.01 T) over a temperature range that encompasses the magnetic

ordering temperature (T_ord).

The Curie temperature (T_C) or Néel temperature (T_N) is determined from the minimum

of the dM/dT versus T curve from the ZFC data.[2]

Isothermal Magnetization (M-H):

A series of isothermal magnetization curves are measured as a function of the applied

magnetic field at various constant temperatures around the ordering temperature.

The temperature interval between successive isotherms should be small (e.g., 1-2 K) near

the transition temperature to ensure accurate calculation of the entropy change.

For materials exhibiting a first-order magnetic transition, specific measurement protocols

must be followed to account for thermal hysteresis.[22] This often involves either a

discontinuous heating or cooling protocol.
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III. Calculation of Magnetocaloric Parameters
Isothermal Magnetic Entropy Change (ΔS_M):

The isothermal magnetic entropy change is calculated from the isothermal magnetization

data using the Maxwell relation:

ΔS_M(T, ΔH) = ∫[∂M(T, H)/∂T]_H dH

Numerically, this is often approximated by:

-ΔS_M = Σ [(M_i - M_(i+1))/(T_(i+1) - T_i)] ΔH_j

where M_i and M_(i+1) are the magnetization values measured at temperatures T_i and

T_(i+1) in a magnetic field H_j.

Refrigerant Capacity (RC):

The refrigerant capacity, a measure of the cooling efficiency, is calculated by integrating

the -ΔS_M versus temperature curve over the full width at half maximum (FWHM) of the

peak:

RC = ∫(-ΔS_M) dT

T₁ and T₂ are the temperatures corresponding to the half-maximum value of the -ΔS_M

peak.[1]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

magnetocaloric effect.
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Caption: Workflow for determining magnetocaloric properties.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15489666?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking the magnetocaloric performance of
HoCo₃B₂ against other refrigerants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489666#benchmarking-the-magnetocaloric-
performance-of-hoco-b-against-other-refrigerants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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